3-(4-Acetoxyphenyl)acrylic acid 2-O,3-O,4-O,6-O-tetraacetyl-β-D-glucopyranosyl ester
3-(4-Acetoxyphenyl)acrylic acid 2-O,3-O,4-O,6-O-tetraacetyl-β-D-glucopyranosyl ester
Brand Name:
Vulcanchem
CAS No.:
18449-70-2
VCID:
VC0106428
InChI:
InChI=1S/C25H28O13/c1-13(26)32-12-20-22(34-15(3)28)23(35-16(4)29)24(36-17(5)30)25(37-20)38-21(31)11-8-18-6-9-19(10-7-18)33-14(2)27/h6-11,20,22-25H,12H2,1-5H3/b11-8+/t20-,22-,23+,24-,25+/m1/s1
SMILES:
CC(=O)OCC1C(C(C(C(O1)OC(=O)C=CC2=CC=C(C=C2)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C25H28O13
Molecular Weight:
536.5 g/mol
3-(4-Acetoxyphenyl)acrylic acid 2-O,3-O,4-O,6-O-tetraacetyl-β-D-glucopyranosyl ester
CAS No.: 18449-70-2
Main Products
VCID: VC0106428
Molecular Formula: C25H28O13
Molecular Weight: 536.5 g/mol
CAS No. | 18449-70-2 |
---|---|
Product Name | 3-(4-Acetoxyphenyl)acrylic acid 2-O,3-O,4-O,6-O-tetraacetyl-β-D-glucopyranosyl ester |
Molecular Formula | C25H28O13 |
Molecular Weight | 536.5 g/mol |
IUPAC Name | [(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl] (E)-3-(4-acetyloxyphenyl)prop-2-enoate |
Standard InChI | InChI=1S/C25H28O13/c1-13(26)32-12-20-22(34-15(3)28)23(35-16(4)29)24(36-17(5)30)25(37-20)38-21(31)11-8-18-6-9-19(10-7-18)33-14(2)27/h6-11,20,22-25H,12H2,1-5H3/b11-8+/t20-,22-,23+,24-,25+/m1/s1 |
Standard InChIKey | JUKTWOQYEMTQLH-KLKBDKEWSA-N |
Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC(=O)/C=C/C2=CC=C(C=C2)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
SMILES | CC(=O)OCC1C(C(C(C(O1)OC(=O)C=CC2=CC=C(C=C2)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)OC(=O)C=CC2=CC=C(C=C2)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
PubChem Compound | 10886005 |
Last Modified | Nov 11 2021 |
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